Cas no 1788557-11-8 (N-(3,4-dichlorophenyl)-4-{2-[(ethylsulfanyl)methyl]pyrrolidin-1-yl}piperidine-1-carboxamide)

• Product Name: N-(3,4-dichlorophenyl)-4-{2-[(ethylsulfanyl)methyl]pyrrolidin-1-yl}piperidine-1-carboxamide
• CAS No: 1788557-11-8
• MF: C₁₉H₂₇Cl₂N₃OS
• MW: 416.408181428909
• CID: 5366095
• Update Time: 2025-07-18

N-(3,4-dichlorophenyl)-4-{2-[(ethylsulfanyl)methyl]pyrrolidin-1-yl}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-4-[2-(ethylsulfanylmethyl)pyrrolidin-1-yl]piperidine-1-carboxamide
• N-(3,4-dichlorophenyl)-4-{2-[(ethylsulfanyl)methyl]pyrrolidin-1-yl}piperidine-1-carboxamide

• Inchi： 1S/C19H27Cl2N3OS/c1-2-26-13-16-4-3-9-24(16)15-7-10-23(11-8-15)19(25)22-14-5-6-17(20)18(21)12-14/h5-6,12,15-16H,2-4,7-11,13H2,1H3,(H,22,25)
• InChI Key： AOYROIJWBMCHTC-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(Cl)C(Cl)=C2)=O)CCC(N2CCCC2CSCC)CC1

Additional information on N-(3,4-dichlorophenyl)-4-{2-[(ethylsulfanyl)methyl]pyrrolidin-1-yl}piperidine-1-carboxamide

Comprehensive Overview of N-(3,4-dichlorophenyl)-4-{2-[(ethylsulfanyl)methyl]pyrrolidin-1-yl}piperidine-1-carboxamide (CAS No. 1788557-11-8)

N-(3,4-dichlorophenyl)-4-{2-[(ethylsulfanyl)methyl]pyrrolidin-1-yl}piperidine-1-carboxamide (CAS No. 1788557-11-8) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of piperidine, pyrrolidine, and dichlorophenyl moieties, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its sulfanyl-methyl functional group, which may contribute to its binding affinity and metabolic stability.

The compound’s CAS number 1788557-11-8 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, while lengthy, provides precise information about its molecular structure: a piperidine-1-carboxamide core linked to a 3,4-dichlorophenyl group and a pyrrolidinyl side chain modified with an ethylsulfanyl substituent. Such detailed nomenclature is essential for researchers investigating structure-activity relationships (SAR) or molecular docking studies.

Recent trends in scientific literature highlight growing interest in heterocyclic compounds like this one, especially those with sulfur-containing functional groups. These motifs are frequently explored for their roles in enzyme inhibition, receptor modulation, and bioavailability enhancement. For instance, the ethylsulfanyl group in this compound could influence its pharmacokinetic properties, a hot topic in medicinal chemistry discussions. Researchers often search for terms like "sulfur in drug design" or "piperidine derivatives in therapeutics," reflecting the relevance of such molecules.

From a synthetic perspective, the preparation of N-(3,4-dichlorophenyl)-4-{2-[(ethylsulfanyl)methyl]pyrrolidin-1-yl}piperidine-1-carboxamide likely involves multi-step organic reactions, including amide coupling, alkylation, and heterocyclic ring formation. These methods align with modern green chemistry principles, another trending topic in the scientific community. Laboratories focusing on sustainable synthesis often prioritize efficient catalysts and solvent-free conditions, which could be applicable here.

The compound’s potential applications extend to central nervous system (CNS) drug development, given the prevalence of piperidine and pyrrolidine scaffolds in neuroactive agents. Queries such as "CNS-targeting piperidine derivatives" or "dichlorophenyl compounds in neurology" are common in academic and industrial research. Additionally, its carboxamide group may offer hydrogen-bonding interactions critical for target selectivity, a key consideration in precision medicine.

In summary, CAS No. 1788557-11-8 represents a promising candidate for further investigation, bridging gaps between chemical structure, biological activity, and therapeutic potential. Its intricate design and relevance to contemporary research themes ensure its place in ongoing scientific discourse.